Cas no 1803565-70-9 (2-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide hydrochloride)

• Product Name: 2-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide hydrochloride
• CAS No: 1803565-70-9
• MF: C₁₀H₁₃ClN₂O₃
• MW: 244.674821615219
• MDL: MFCD28714695
• CID: 5181825
• PubChem ID: 119031622
• Update Time: 2025-10-17

2-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide hydrochloride

• MDL： MFCD28714695
• Inchi： 1S/C10H12N2O3.ClH/c11-9(10(12)13)6-1-2-7-8(5-6)15-4-3-14-7;/h1-2,5,9H,3-4,11H2,(H2,12,13);1H
• InChI Key： GENOUJGYSGSXQC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCCOC2=C1)(N)C(=O)N.Cl

Additional information on 2-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide hydrochloride

Introduction to 2-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide hydrochloride (CAS No. 1803565-70-9)

2-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide hydrochloride, identified by its CAS number 1803565-70-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzodioxin derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates a benzodioxin core, which is a fused heterocyclic system consisting of a benzene ring and an oxygen-containing dioxy group, linked to an acetamide moiety. The presence of an amino group at the second position of the acetamide further enhances its reactivity and functionality, making it a valuable scaffold for drug design.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This enhanced solubility facilitates its use in various biomedical applications, including in vitro assays and in vivo studies. The benzodioxin moiety, particularly the 2,3-dihydro-1,4-benzodioxin part, has been extensively studied for its pharmacological properties. Researchers have been particularly interested in its potential as an intermediate in the synthesis of bioactive molecules that target specific enzymatic pathways or receptor interactions.

Recent advancements in medicinal chemistry have highlighted the importance of benzodioxin derivatives in developing novel therapeutic agents. The 2-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide hydrochloride structure has been explored for its potential role in modulating various biological processes. For instance, studies suggest that this compound may interact with enzymes involved in inflammation and oxidative stress pathways. These interactions could make it a promising candidate for treating conditions such as neurodegenerative diseases, where inflammation and oxidative damage play significant roles.

One of the most compelling aspects of this compound is its structural versatility. The benzodioxin core can be modified at multiple positions to tailor its biological activity. Researchers have been experimenting with different substituents on the aromatic ring and the dioxy group to enhance binding affinity and selectivity for target proteins. This flexibility has led to the discovery of several analogs with improved pharmacokinetic profiles and reduced side effects.

In terms of synthetic chemistry, 2-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide hydrochloride can be synthesized through multi-step organic reactions involving condensation, cyclization, and functional group transformations. The synthesis typically starts from readily available precursors such as 2-hydroxybenzaldehyde and malononitrile, which undergo condensation to form an intermediate that is further elaborated to introduce the benzodioxin ring system. The final step involves acetylation followed by conversion to the hydrochloride salt to improve stability and solubility.

The pharmacological evaluation of this compound has revealed intriguing results in preclinical studies. In cell-based assays, it has demonstrated inhibitory activity against certain enzymes implicated in disease pathogenesis. For example, preliminary data suggest that it may inhibit cyclases involved in cell cycle regulation or kinases that play a role in signal transduction pathways. These findings have prompted further investigation into its potential as a lead compound for drug development.

Moreover, the hydrochloride salt form has been found to exhibit better pharmacokinetic properties compared to its free base form. This improvement in solubility and stability translates into more efficient drug delivery systems and enhanced bioavailability. Such characteristics are crucial for translating preclinical findings into clinical efficacy. Researchers are exploring various formulation strategies to optimize the delivery of this compound to target tissues and maximize therapeutic outcomes.

The growing interest in benzodioxin derivatives stems from their unique structural features that allow them to interact with biological targets in novel ways. The oxygen-containing dioxy group contributes to hydrogen bonding capabilities, while the amino group provides opportunities for ionic interactions with charged residues on proteins. These features make benzodioxins versatile scaffolds for designing molecules with high affinity and selectivity.

In conclusion,2-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide hydrochloride (CAS No. 1803565-70-9) represents a promising candidate for further exploration in pharmaceutical research. Its structural features, combined with its favorable physicochemical properties as a hydrochloride salt, make it an attractive molecule for developing novel therapeutic agents. Ongoing studies aim to elucidate its mechanism of action and evaluate its potential in treating various diseases. As research progresses，this compound is likely to play an increasingly important role in drug discovery efforts across academia and industry.